Cas no 1024522-98-2 (1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea)

• Product Name: 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea
• CAS No: 1024522-98-2
• MF: C₂₃H₁₈F₃N₅O₂S
• MW: 485.481533527374
• MDL: MFCD08272814
• CID: 4677270
• Update Time: 2025-06-08

1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• ((2-(3-((4-METHOXYPHENYL)AMINO)(2,4,5-OXADIAZOLYL))PHENYL)AMINO)((3-(TRIFLUOROMETHYL)PHENYL)AMINO)METHANE-1-THIONE
• 3-(2-{5-[(4-methoxyphenyl)amino]-1,3,4-oxadiazol-2-yl}phenyl)-1-[3-(trifluoromethyl)phenyl]thiourea
• 1-[2-[5-(4-methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea
• 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea

• MDL： MFCD08272814
• Inchi： 1S/C23H18F3N5O2S/c1-32-17-11-9-15(10-12-17)27-21-31-30-20(33-21)18-7-2-3-8-19(18)29-22(34)28-16-6-4-5-14(13-16)23(24,25)26/h2-13H,1H3,(H,27,31)(H2,28,29,34)
• InChI Key： FWSJQPPSCXBKMX-UHFFFAOYSA-N
• SMILES： S=C(NC1=CC=CC(C(F)(F)F)=C1)NC1=CC=CC=C1C1=NN=C(NC2C=CC(=CC=2)OC)O1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 665
• Topological Polar Surface Area: 116

Additional information on 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea

Introduction to 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea (CAS No. 1024522-98-2)

1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea (CAS No. 1024522-98-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3,4-oxadiazole moiety, a methoxyaniline group, and a trifluoromethylphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3,4-oxadiazole ring is a heterocyclic compound that is widely used in the design of bioactive molecules due to its ability to enhance the pharmacological properties of drugs. This moiety is known for its stability and ability to form hydrogen bonds, which can improve the binding affinity of the compound to its target proteins. The presence of the methoxyaniline group further enhances the lipophilicity and solubility of the molecule, making it more suitable for drug delivery systems.

The trifluoromethylphenyl substituent is another key feature of this compound. The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This group has been shown to improve the metabolic stability and reduce the toxicity of drug candidates, making it an attractive choice for drug design.

In recent years, extensive research has been conducted on compounds with similar structural features to 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea. Studies have demonstrated that such compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing a 1,3,4-oxadiazole ring and a trifluoromethylphenyl substituent showed potent inhibitory effects on various cancer cell lines.

The potential therapeutic applications of 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea are not limited to cancer treatment. Research has also explored its use in treating inflammatory diseases and microbial infections. A study published in the European Journal of Medicinal Chemistry found that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea involves several steps and requires careful optimization to achieve high yields and purity. The process typically begins with the formation of the 1,3,4-oxadiazole ring through a cyclization reaction between an appropriate amine and an acid derivative. Subsequent reactions involve the introduction of the methoxyaniline and trifluoromethylphenyl groups through coupling reactions or other synthetic strategies.

The physicochemical properties of 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 509 g/mol. The compound exhibits good solubility in organic solvents such as DMSO and DMF but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for both preclinical and clinical studies.

In conclusion, 1-[2-[5-(4-Methoxyanilino)-1,3,4-oxadiazol-2-yl]phenyl]-3-[3-(trifluoromethyl)phenyl]thiourea (CAS No. 1024522-98-2) is a promising compound with potential applications in various therapeutic areas. Its unique structural features contribute to its biological activities and make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.